Cas no 2172147-44-1 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid
• CAS No: 2172147-44-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5937307
• PubChem ID: 165963601
• Update Time: 2025-11-03

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-methylpentanoic acid
• EN300-1516423
• 2172147-44-1

• Inchi： 1S/C27H32N2O5/c1-17(26(31)32)8-7-15-28-25(30)22-13-6-14-24(22)29-27(33)34-16-23-20-11-4-2-9-18(20)19-10-3-5-12-21(19)23/h2-5,9-12,17,22-24H,6-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GPUNSYFAWUHNKQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1C(NCCCC(C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid

Comprehensive Overview of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid (CAS No. 2172147-44-1)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid (CAS No. 2172147-44-1) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug discovery, proteomics, and biomaterial engineering.

In recent years, the demand for Fmoc-protected amino acids like 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid has surged, driven by advancements in peptide therapeutics and targeted drug delivery systems. This compound's cyclopentylformamido moiety enhances its stability, making it ideal for peptide modification and conjugation. Its CAS No. 2172147-44-1 is often queried in databases for structure-activity relationship (SAR) studies and high-throughput screening (HTS).

One of the most searched questions about this compound revolves around its solubility and reactivity in organic solvents. Studies confirm that 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid exhibits excellent solubility in dimethylformamide (DMF) and dichloromethane (DCM), which are commonly used in peptide coupling reactions. Its 2-methylpentanoic acid backbone further contributes to its versatility in bioconjugation strategies.

The Fmoc group in this compound is a hot topic among researchers due to its UV-sensitive properties, enabling easy deprotection under mild conditions. This feature is particularly valuable in combinatorial chemistry and automated peptide synthesis. Additionally, the compound's CAS No. 2172147-44-1 is frequently cross-referenced in patent literature for innovations in biodegradable polymers and nanocarrier systems.

Another trending application of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid lies in cancer research, where it serves as a building block for peptide-drug conjugates (PDCs). Its methylpentanoic acid segment improves cell permeability, a key factor in anticancer drug design. The compound's CAS No. 2172147-44-1 is also linked to studies on enzyme inhibitors and receptor agonists.

For those exploring green chemistry alternatives, this compound's compatibility with water-soluble coupling reagents has been a focal point. Its Fmoc-protected amine group allows for environmentally friendly synthesis, aligning with the growing emphasis on sustainable pharmaceutical production. The cyclopentylformamido functionality further enhances its utility in bioorthogonal chemistry.

In summary, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid (CAS No. 2172147-44-1) is a multifaceted compound with broad applications in modern drug development and material science. Its Fmoc group, methylpentanoic acid chain, and cyclopentylformamido unit make it indispensable for researchers aiming to innovate in peptide-based therapeutics and biomaterials.